Cas no 315249-12-8 (2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile)

• Product Name: 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile
• CAS No: 315249-12-8
• MF: C₁₀H₆N₄S
• MW: 214.24643945694
• MDL: MFCD00448403
• CID: 4784253
• Update Time: 2025-06-08

2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile
• ARONIS021067
• 2-Amino-6-(2-propynylsulfanyl)-3,5-pyridinedicarbonitrile
• 2-amino-6-prop-2-ynylsulfanylpyridine-3,5-dicarbonitrile
• STK086446
• ST000773
• 6-amino-2-prop-2-ynylthiopyridine-3,5-dicarbonitrile
• 2-Amino-6-(prop-2-yn-1-ylthio)pyridine-3,5-dicarbonitrile
• 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile

• MDL： MFCD00448403
• Inchi： 1S/C10H6N4S/c1-2-3-15-10-8(6-12)4-7(5-11)9(13)14-10/h1,4H,3H2,(H2,13,14)
• InChI Key： MHRJTKULGLTPMB-UHFFFAOYSA-N
• SMILES： S(CC#C)C1C(C#N)=CC(C#N)=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.5
• Topological Polar Surface Area: 112

Additional information on 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile

Research Brief on 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile (CAS: 315249-12-8)

2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile (CAS: 315249-12-8) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly as a kinase inhibitor and in the modulation of various signaling pathways. Recent studies have explored its synthesis, optimization, and pharmacological properties, positioning it as a promising candidate for therapeutic development.

The synthesis of 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating further biological evaluation. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity, ensuring reliable results in subsequent studies.

In terms of biological activity, 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile has demonstrated inhibitory effects on specific kinases, which play critical roles in cell proliferation and survival. Preliminary in vitro studies have shown promising results in cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate signaling pathways implicated in inflammatory and neurodegenerative diseases has sparked interest in its broader therapeutic applications.

Recent publications have highlighted the compound's mechanism of action, revealing its interaction with key molecular targets. For instance, molecular docking studies have provided insights into its binding affinity and selectivity, which are crucial for optimizing its pharmacological profile. These findings are supported by in vivo experiments, where the compound exhibited favorable pharmacokinetic properties and low toxicity, further underscoring its therapeutic potential.

Despite these advancements, challenges remain in the development of 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile as a drug candidate. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Amino-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile (CAS: 315249-12-8) represents a promising scaffold for drug discovery, with demonstrated biological activities and therapeutic potential. Ongoing research aims to refine its properties and explore its applications in various disease contexts, making it a compound of significant interest in the field of chemical biology and medicinal chemistry.